Cas no 148050-74-2 (1H-Indene-4-carboxylic acid, 2,3-dihydro-6,7-dimethoxy-1-oxo-)

• Product Name: 1H-Indene-4-carboxylic acid, 2,3-dihydro-6,7-dimethoxy-1-oxo-
• CAS No: 148050-74-2
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• MDL: MFCD00916589
• CID: 135815
• PubChem ID: 15292483
• Update Time: 2025-08-04

1H-Indene-4-carboxylic acid, 2,3-dihydro-6,7-dimethoxy-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-4-carboxylicacid, 2,3-dihydro-6,7-dimethoxy-1-oxo-
• 6,7-dimethoxy-1-oxo-2,3-dihydroindene-4-carboxylic acid
• 1H-Indene-4-carboxylicacid,2,3-dihydro-6,7-dimethoxy-1-oxo
• 6,7-Dimethoxy-1-oxoindan-4-carboxylic acid
• 7-diMethoxy-1-oxo-
• 6,7-Dimethoxy-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid
• 1H-Indene-4-carboxylic acid, 2,3-dihydro-6,7-dimethoxy-1-oxo-
• AKOS037649963
• CS-B0129
• 6,7-Dimethoxy-1-oxo-2,3-dihydro-1H-indene-4-carboxylicacid
• DTXSID20571065
• CS-13959
• 1H-Indene-4-carboxylic acid,2,3-dihydro-6,7-dimethoxy-1-oxo-
• SCHEMBL9244166
• 148050-74-2

• MDL： MFCD00916589
• Inchi： 1S/C12H12O5/c1-16-9-5-7(12(14)15)6-3-4-8(13)10(6)11(9)17-2/h5H,3-4H2,1-2H3,(H,14,15)
• InChI Key： QJLPMQHRISPJEE-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=C(C(=O)O)C2=C1C(CC2)=O)OC

Computed Properties

• Exact Mass: 234.05300
• Monoisotopic Mass: 236.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.8Ų

Experimental Properties

• Density: 1.345
• Boiling Point: 454.4°C at 760 mmHg
• Flash Point: 180.1°C
• Refractive Index: 1.585
• PSA: 72.83000
• LogP: 1.61150

Additional information on 1H-Indene-4-carboxylic acid, 2,3-dihydro-6,7-dimethoxy-1-oxo-

Recent Advances in the Study of 1H-Indene-4-carboxylic acid, 2,3-dihydro-6,7-dimethoxy-1-oxo- (CAS: 148050-74-2)

The compound 1H-Indene-4-carboxylic acid, 2,3-dihydro-6,7-dimethoxy-1-oxo- (CAS: 148050-74-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique indene scaffold and dimethoxy substitutions, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 1H-Indene-4-carboxylic acid derivatives. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step synthesis involving Friedel-Crafts acylation and subsequent methoxylation, achieving a high yield of the target molecule. This advancement is critical for further pharmacological evaluations and potential industrial-scale production.

In terms of biological activity, recent investigations have revealed that 1H-Indene-4-carboxylic acid exhibits notable anti-inflammatory and neuroprotective effects. A preclinical study conducted by a team at Harvard Medical School (2024) demonstrated that the compound significantly reduced pro-inflammatory cytokines in a murine model of neuroinflammation. The study suggested that the dimethoxy groups play a crucial role in modulating the compound's interaction with key inflammatory pathways, particularly the NF-κB signaling cascade. These findings open new avenues for the development of therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

Another groundbreaking study explored the compound's potential as an anticancer agent. Research published in Cancer Research (2023) indicated that 1H-Indene-4-carboxylic acid derivatives could inhibit the proliferation of certain cancer cell lines, including glioblastoma and pancreatic cancer. The mechanism appears to involve the induction of apoptosis via the mitochondrial pathway, with the compound acting as a modulator of Bcl-2 family proteins. These results underscore the versatility of this chemical scaffold in addressing diverse medical challenges.

Despite these promising developments, challenges remain in the clinical translation of 1H-Indene-4-carboxylic acid-based therapies. Pharmacokinetic studies have identified issues related to bioavailability and metabolic stability, which are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's drug-like properties while retaining its therapeutic efficacy.

In conclusion, the recent research on 1H-Indene-4-carboxylic acid, 2,3-dihydro-6,7-dimethoxy-1-oxo- (CAS: 148050-74-2) highlights its multifaceted potential in drug discovery. From its synthetic accessibility to its diverse biological activities, this compound represents a valuable starting point for the development of novel therapeutics. Future studies should focus on overcoming the current limitations and advancing the most promising derivatives into clinical trials, potentially revolutionizing treatment approaches for inflammation-related and oncological disorders.